Cas no 7497-44-1 (Butanedinitrile,2-(4-chlorophenyl)-3-phenyl-)

Butanedinitrile,2-(4-chlorophenyl)-3-phenyl- structure
7497-44-1 structure
Product Name:Butanedinitrile,2-(4-chlorophenyl)-3-phenyl-
CAS No:7497-44-1
MF:C16H11ClN2
MW:266.724942445755
CID:577913
PubChem ID:346841
Update Time:2025-04-19

Butanedinitrile,2-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Butanedinitrile,2-(4-chlorophenyl)-3-phenyl-
    • 2-(4-chlorophenyl)-3-phenylbutanedinitrile
    • (+-)-erythro-2-(4-chloro-phenyl)-3-phenyl-succinonitrile
    • (+-)-erythro-2-(4-Chlor-phenyl)-3-phenyl-succinonitril
    • (+-)-erythro-3-Phenyl-2-(4-chlor-phenyl)-bernsteinsaeure-dinitril
    • (+-)-erythro-3-Phenyl-2-< 4-chlor-phenyl> -succinonitril
    • AC1L85WP
    • NSC405172
    • NSC-405172
    • DTXSID50323918
    • 7497-44-1
    • Inchi: 1S/C16H11ClN2/c17-14-8-6-13(7-9-14)16(11-19)15(10-18)12-4-2-1-3-5-12/h1-9,15-16H
    • InChI Key: SFLZVFHERLBKMO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C#N)C(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.06123
  • Monoisotopic Mass: 266.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
  • LogP: 4.25456
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